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Compound of Interest

Compound Name: D-Altrose-2-13C

Cat. No.: B15556158

In-Depth Technical Guide: D-Altrose-2-3C

For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical specifications for D-Altrose-2-13C, an isotopically labeled
form of the monosaccharide D-Altrose. Isotopic labeling is a critical technique in metabolic
research, drug development, and clinical mass spectrometry, allowing for the tracing and
guantification of molecules in complex biological systems. The incorporation of a stable, heavy
isotope like Carbon-13 (*3C) provides a distinct mass signature without significantly altering the
chemical properties of the molecule.

Core Molecular Data

The key quantitative data for D-Altrose and its 3C-labeled variant are summarized below. The
substitution of a single Carbon-12 atom with a Carbon-13 isotope at the second position results
in a predictable increase in the overall molecular weight.

Molecular Weight (

Compound Molecular Formula  Isotopic Notation

g/mol )
D-Altrose CeH1206[1][2][3][4][5] N/A 180.16[1][2][4]
D-Altrose-2-13C CsH1206 CsB3CH1206[6][7][8][9] ~ 181.15[6][7][8][9]

Logical Relationship Diagram
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The following diagram illustrates the straightforward relationship between the parent
compound, the stable isotope, and the resulting labeled molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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